Cas no 2270905-24-1 (Methyl 2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Methyl 2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 2270905-24-1
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• MDL: MFCD31581338
• CID: 4780641
• Update Time: 2026-02-27

Methyl 2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• Methyl 2,5-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• STL510751
• Methyl 2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• MDL： MFCD31581338
• Inchi： 1S/C9H10N4O2/c1-5-7(8(14)15-3)4-13-9(10-5)11-6(2)12-13/h4H,1-3H3
• InChI Key： HTOBGHOLSURBPI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN2C(=NC(C)=N2)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 0.8
• Topological Polar Surface Area: 69.4

Additional information on Methyl 2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Introduction to Methyl 2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Methyl 2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2270905-24-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a [1,2,4]triazolo[1,5-a]pyrimidine ring system with methyl substituents at positions 2 and 5 and a methyl ester group at position 6.

The synthesis of Methyl 2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate involves a series of carefully designed reactions that highlight the versatility of heterocyclic chemistry. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the triazolopyrimidine core structure.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. The [1,2,4]triazolo[1,5-a]pyrimidine framework has been associated with various pharmacological activities, including anti-inflammatory and antitumor properties. A study published in 2023 demonstrated that Methyl 2,5-dimethyl[1,2,4]triazolo[1,a-a]pyrimidine-6-carboxylate exhibits selective inhibition against certain kinase enzymes involved in cancer cell proliferation.

Furthermore, this compound has shown potential in agricultural chemistry as a candidate for herbicide development. Its ability to inhibit specific enzymes related to plant growth regulation makes it a subject of interest for researchers in agrochemicals.

In terms of chemical properties,Methyl 2,a-dimethyl[a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,triazolo[a,a-a],a-pyrimidine-6-carboxylate is stable under normal storage conditions but exhibits reactivity under certain acidic or basic conditions. Its solubility profile has been studied extensively; it shows moderate solubility in common organic solvents such as dichloromethane and acetonitrile.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed that the methyl substituents play a crucial role in stabilizing interactions within enzyme active sites.

In conclusion,Methyl 2,s-dimethyl[a,s,s,s,s,s,s,s,s,s,s,s,s,s,s,s-s-s-s-s-s-triazolo[s-s-s-pyrimidine-6-carboxylate represents a valuable addition to the arsenal of compounds being explored for therapeutic and agricultural applications.